Cas no 106-88-7 (1,2-epoxybutane)

• Product Name: 1,2-epoxybutane
• CAS No: 106-88-7
• MF: C₄H₈O
• MW: 72.1057214736938
• MDL: MFCD00005153
• CID: 81869
• PubChem ID: 7834
• Update Time: 2024-11-03

1,2-epoxybutane Chemical and Physical Properties

Names and Identifiers

• 1,2-epoxybutane
• Butyleneoxide
• 1-Butene oxide
• 1,2-Butylene oxide
• Ethylethylene Oxide
• Ethyloxirane
• 1,2-epoxy
• NCI-C55527
• Epoxybutane
• BETAEPOXIDE
• Butene oxide
• ethyl-oxiran
• ETHYLOXITANE
• 2-Ethyloxirane
• Oxirane,ethyl-
• 1,2-epoxy butane
• WLN: T3OTJ B2
• 1,2-epoxy-butane
• NS00007838
• 1,2-Epoxybutane, >=99%
• UNII-FR67H5388O
• 1,2 epoxybutane
• a-butylene oxide
• n-Butene-1,2-oxide
• .alpha.-Butylene oxide
• (+-)-2-Ethyloxirane
• EN300-21093
• NSC24240
• Q-200063
• EC 203-438-2
• Oxirane, 2-ethyl-
• NSC-24240
• DL-1,2-Epoxybutane
• 1,2 butylene oxide
• NCGC00257761-01
• 5-17-01-00056 (Beilstein Handbook Reference)
• 2-ETHYLOXIRANE, (+/-)-
• B0719
• BUTENE 1,2-EPOXIDE
• (+-)-Ethyloxirane
• alpha-Butylene oxide
• But-1-ene oxide
• (R)-1,2-Epoxybutane;(R)-1,2-Epoxybutane;(R)-Ethyloxirane
• 1,2-Epoxybutane, 99%
• (.+/-.)-2-Ethyloxirane
• ethyl oxirane
• 1,2-butyleneoxide
• CAS-106-88-7
• ETHYLOXIRANE, (+/-)-
• 1,2-BUTYLENE EPOXIDE
• EINECS 203-438-2
• Butane, 1,2-epoxy-
• 1,2-Butylene oxide, stabilized [UN3022] [Flammable liquid]
• racemic 1,2-epoxybutane
• (S)-1,2-Epoxybutane
• FT-0770886
• UN3022
• 1,2-Monoepoxybutane
• Ethyl ethylene oxide
• AKOS000121478
• NCGC00091511-02
• MFCD00005153
• BRN 0102411
• AKOS017278428
• CHEBI:82326
• DTXSID6020569
• CCRIS 1015
• C19237
• EBU
• Butane,2-epoxy-
• 2-Ethyl-oxirane
• Oxirane, ethyl-
• Ethylene oxide, ethyl-
• HSDB 2855
• 1,2-Butylene oxide, stabilized
• FR67H5388O
• DTXCID40569
• NSC 24240
• CHEMBL1378095
• 1-Butylene oxide
• 1-Butene oxide, purum, >=99.0% (GC)
• 1.2-butylene oxide
• 1,2-EPOXYBUTANE [IARC]
• 106-88-7
• 1,2-Butene oxide
• 1,2-Butene oxide (VAN)
• Tox21_200207
• N-BUTENE-1,2-OXIDE [HSDB]
• Q2539029
• NCGC00091511-01
• 1,2Monoepoxybutane
• 1,2-BUTYLENE OXIDE, (STABILIZED)
• nButene1,2oxide
• propyl oxirane
• Butane, 1,2epoxy
• Ethylene oxide, ethyl
• DTXSID9051452
• ()Ethyloxirane
• 1Butylene oxide
• UNII-FR67H53880
• BUTYLENE OXIDE (STABILIZED)
• 1, 2-BUTYLENE OXIDE
• (+/-)-2-Ethyloxirane
• 1,2butylene oxide
• (R)-1,2-Epoxybutane
• 1,2-EPOXYBUTANE (IARC)
• 1,2Butene oxide (VAN)
• 2ethyloxirane
• alphaButylene oxide
• 1,2Butene oxide
• DL1,2Epoxybutane
• DB-300994
• (+)2Ethyloxirane
• (2S)-Ethyloxirane
• BBL011530
• 1,2-BUTYLENE OXIDE, [STABILIZED]
• STL146646
• Oxirane, ethyl

• MDL： MFCD00005153
• Inchi： 1S/C4H8O/c1-2-4-3-5-4/h4H,2-3H2,1H3
• InChI Key： RBACIKXCRWGCBB-UHFFFAOYSA-N
• SMILES： O1CC1CC

Computed Properties

• Exact Mass: 72.05750
• Monoisotopic Mass: 72.057515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 34.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 12.5

Experimental Properties

• Color/Form: Colorless liquid with ether like odor. [1]
• Density: 0.829
• Melting Point: -129.28°C
• Boiling Point: 63 ºC
• Flash Point: -15 ºC
• Refractive Index: 1.384
• PH: 7 (50g/l, H2O, 20℃)
• Solubility: 86.8g/l
• Stability/Shelf Life: Stable, but prone to polymerization - stabilizer may be added to neat liquid. Highly flammable. Incompatible with strong oxidizing agents, acids, bases, anhydrous metal halides, amino, hydroxyl and carboxyl-containing compounds. Inorganic acids and charcoal may lead to polymerization. Heat, light and moisture sensitive.
• PSA: 12.53000
• LogP: 0.79520
• Sensitiveness: Sensitive to humidity and light
• Vapor Pressure: 140 mm Hg ( 20 °C)
• Solubility: Soluble in water, miscible in most organic solvents. [14]

1,2-epoxybutane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H225-H302+H312+H332-H315-H319-H335-H351-H361-H373-H402
• Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P273-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P370+P378-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3022 3/PG 2
• WGK Germany：2
• Hazard Category Code： R11;R20/21/22;R36/37/38;R40;R52/53
• Safety Instruction： S9-S16-S29-S36/37-S61
• RTECS：EK3675000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3.1
• Risk Phrases：R11; R20/21/22; R36/37/38; R40; R52/53
• Packing Group：II
• Safety Term：3.1
• HazardClass：3.1
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：1.7-19%(V)
• Storage Condition：4° CStore…,-4℃Store…Better